isopropyl 4-ethyl-2-(2-furoylamino)-5-methyl-3-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Isopropyl 4-ethyl-2-(2-furoylamino)-5-methyl-3-thiophenecarboxylate, also known as KMUP-1, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a furoylamino-substituted thiophene derivative that has shown promising results in various studies.
Mechanism of Action
The exact mechanism of action of isopropyl 4-ethyl-2-(2-furoylamino)-5-methyl-3-thiophenecarboxylate is not yet fully understood. However, it has been proposed that the compound exerts its therapeutic effects by inhibiting the activity of various enzymes and signaling pathways that are involved in inflammation, angiogenesis, and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also inhibits the activity of NF-κB, a transcription factor that plays a crucial role in inflammation. Additionally, this compound has been found to inhibit angiogenesis by suppressing the activity of vascular endothelial growth factor (VEGF) and its receptor (VEGFR). It has also been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using isopropyl 4-ethyl-2-(2-furoylamino)-5-methyl-3-thiophenecarboxylate in lab experiments is its high potency. It has been found to be effective at low concentrations, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the research on isopropyl 4-ethyl-2-(2-furoylamino)-5-methyl-3-thiophenecarboxylate. One potential area of research is the use of this compound in the treatment of neurodegenerative diseases. Another area of research is the development of more efficient synthesis methods for this compound to improve its availability for research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, this compound is a novel compound that has shown promising results in various studies. Its potential therapeutic applications make it an interesting area of research for scientists. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper.
Synthesis Methods
Isopropyl 4-ethyl-2-(2-furoylamino)-5-methyl-3-thiophenecarboxylate can be synthesized by reacting 5-methyl-3-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with isopropyl 4-ethyl-2-aminobenzoate to obtain the desired compound. The compound can be further purified using column chromatography.
Scientific Research Applications
Isopropyl 4-ethyl-2-(2-furoylamino)-5-methyl-3-thiophenecarboxylate has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
propan-2-yl 4-ethyl-2-(furan-2-carbonylamino)-5-methylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO4S/c1-5-11-10(4)22-15(13(11)16(19)21-9(2)3)17-14(18)12-7-6-8-20-12/h6-9H,5H2,1-4H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQVVIRPMUWTIBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=CC=CO2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.